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Compound of Interest

Compound Name: Trichloroethanol

Cat. No.: B127377

Ensuring laboratory safety and environmental compliance necessitates a clear and robust
procedure for the disposal of chemical waste. Trichloroethanol, a halogenated alcohol,
requires careful handling and specific disposal protocols due to its potential hazards. This guide
provides essential, step-by-step information for researchers, scientists, and drug development
professionals on the proper disposal of trichloroethanol, aligning with the principles of
laboratory safety and responsible chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to be aware of the inherent risks
associated with trichloroethanol. Always consult the Safety Data Sheet (SDS) for the most
comprehensive information.

Personal Protective Equipment (PPE): When handling trichloroethanol, appropriate PPE is
mandatory to prevent exposure. This includes:

o Eye Protection: Wear chemical safety goggles or eyeglasses that comply with OSHA's eye
and face protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

» Skin Protection: Use appropriate protective gloves to prevent skin contact.[1]
o Body Protection: Wear suitable protective clothing to avoid skin exposure.[1]

In Case of a Spill:
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e Immediately evacuate the area and remove all sources of ignition.[1]
e Ensure adequate ventilation.[1]

o Absorb the spill with an inert material, such as vermiculite, sand, or a commercial sorbent.[2]
Do not use combustible materials like paper towels for large spills.[2]

o Collect the absorbed material and place it into a suitable, clean, dry, and closed container for
disposal.[1]

o Clean the spill area with soap and water or another suitable solvent as recommended by
your institution's Environmental Health and Safety (EHS) department.[2]

 All contaminated materials, including absorbents and PPE, must be disposed of as
hazardous waste.[2]

Hazardous Waste Classification

Proper disposal begins with correct waste classification. Trichloroethanol is a halogenated
organic solvent.[3] In the United States, the Environmental Protection Agency (EPA) regulates
hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][4]

Spent halogenated solvents are often classified as F-listed hazardous waste.[4][5][6]
Specifically, waste codes such as FOO1 and FO02 may apply to spent solvent mixtures
containing trichloroethylene, a related compound.[5][6] It is the responsibility of the waste
generator to determine if a discarded chemical is classified as hazardous waste by consulting
local, regional, and national regulations.[7]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe and compliant disposal of
trichloroethanol waste.

1. Waste ldentification and Segregation:

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name, "Trichloroethanol."
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4.

Segregation: It is critical to segregate halogenated waste from non-halogenated waste.[2][3]
Mixing these waste streams can lead to dangerous reactions and significantly increase
disposal costs.[3] Do not mix trichloroethanol waste with other waste streams such as
acids, bases, or oxidizers.[2]

. Waste Accumulation and Storage:

Container: Use a compatible, sealed, and labeled plastic or glass container for liquid
trichloroethanol waste.[2] The container must be kept closed at all times, except when
adding waste.[2]

Storage Area: Store the waste container in a designated, well-ventilated area, away from
heat and sources of ignition.[1][8] The storage area should be secure and accessible only to
authorized personnel.

. Arranging for Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of
the trichloroethanol waste.

Documentation: Ensure all required waste disposal documentation is completed accurately
and retained for your records.

Emergency Procedures: In case of exposure, follow these first aid measures immediately

and seek medical attention:[1][9]

Eyes: Flush with plenty of water for at least 15 minutes, occasionally lifting the upper and
lower eyelids.[1]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing and shoes.[1]

Inhalation: Move the person to fresh air.[9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT
induce vomiting.[1]
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Quantitative Data Summary

Property Value Reference
Molecular Formula C2H3CI30 [1]
Molecular Weight 149.40 g/mol [1]

Physical State Liquid [1]
Appearance Clear, almost colorless [1]

Boiling Point 151 °C @ 760 mmHg [1]

Melting Point 17.8°C [1]

Specific Gravity 1.5570 g/cm3 [1]

Vapor Pressure 1 mmHg @ 20 °C [1]

Flash Point 88 °C (190 °F) [10]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For detailed methodologies of experiments involving trichloroethanol,
please refer to your specific laboratory protocols and relevant scientific literature.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of trichloroethanol.
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Caption: Workflow for the safe disposal of trichloroethanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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